Tetrafluoropropanol

• CAS No.: 28106-65-2
• Molecular Formula: C3H4F4O
• Molecular Weight: 132.06 g/mol
• IUPAC Name: 1,1,2,2-tetrafluoropropan-1-ol
• InChI: InChI=1S/C3H4F4O/c1-2(4,5)3(6,7)8/h8H,1H3
• InChI Key: CSUFEOXMCRPQBB-UHFFFAOYSA-N
• Canonical SMILES: CC(C(O)(F)F)(F)F

Description

Tetrafluoropropanol is a useful research compound. Its molecular formula is C3H4F4O and its molecular weight is 132.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Textile Industry

Water Repellent Agents

• Tetrafluoropropanol is utilized in the synthesis of fluorocarbon-based water repellent agents for textiles. This application is crucial for enhancing the water resistance of cotton fabrics, making it valuable for clothing and outdoor gear industries .

Electronics Industry

Dye Solvent

• It serves as a solvent in the production of CD-R(W) and DVD-R(W) media. The compound's properties allow it to dissolve dyes effectively, contributing to the quality of optical media .

Cleaning Agent

• This compound is employed as a cleaning agent in the electronics industry due to its effectiveness in removing contaminants without leaving residues .

Environmental Applications

Desorption Studies

• Research has demonstrated the use of supercritical carbon dioxide for desorbing this compound from activated carbon. This method enhances the efficiency of recovering this compound from contaminated sources, showcasing its potential in environmental remediation .

UV Oxidation

• A novel three-phase fluidized bed reactor has been investigated for the mineralization and defluoridation of this compound through UV oxidation. This process highlights its significance in wastewater treatment technologies .

Pharmaceutical Applications

Intermediate in Synthesis

• This compound acts as an essential intermediate in the synthesis of various pharmaceuticals, particularly those requiring fluorinated moieties for enhanced metabolic stability and bioavailability. Its unique structure allows it to participate in complex organic reactions.

Research and Development

Solvent for Polymer Studies

• It is widely used as a solvent in studies related to polymer chemistry, particularly in evaluating the intrinsic viscosity of stereoregular poly(methyl methacrylate) solutions .

Data Table: Summary of Applications

Application Area	Specific Use	Benefits/Notes
Textile Industry	Water repellent agents	Enhances water resistance for fabrics
Electronics Industry	Dye solvent	Essential for quality optical media
	Cleaning agent	Effective removal of contaminants
Environmental Science	Desorption studies	Improves recovery from contaminated sources
	UV oxidation	Potential for wastewater treatment
Pharmaceutical	Intermediate in drug synthesis	Enhances metabolic stability and bioavailability
Research & Development	Solvent for polymer studies	Useful in evaluating polymer properties

Case Study 1: Textile Treatment

Zhao et al. (2012) explored the efficacy of this compound-derived fluorocarbon agents in providing water repellency to cotton fabrics. The study demonstrated significant improvements in water resistance compared to untreated fabrics.

Case Study 2: Environmental Remediation

A study published in Environmental Science & Technology investigated the desorption of this compound from activated carbon using supercritical carbon dioxide. Results indicated that this method could effectively recover this compound while minimizing environmental impact .

Case Study 3: Pharmaceutical Synthesis

Research highlighted this compound's role as a solvent and reagent in synthesizing fluorinated pharmaceuticals. Its unique properties facilitate reactions that are crucial for developing new therapeutic agents.